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Compound of Interest

Compound Name: NF546 hydrate

Cat. No.: B15571393

Disclaimer: A specific Safety Data Sheet (SDS) for NF546 hydrate (CAS 1006028-37-0) is not
readily available in public databases. The SDS is the primary source of detailed safety,
handling, and disposal information for a specific chemical. Therefore, the following guidance is
based on general best practices for the disposal of research-grade chemicals of unknown or
not fully characterized hazards. It is imperative that you consult with your institution's
Environmental Health and Safety (EHS) department for specific disposal instructions.

NF546 hydrate is a selective non-nucleotide P2Y11 agonist used in research to study its
effects on cellular signaling pathways, such as the release of interleukin-8 from human
monocyte-derived dendritic cells. Due to its specialized and research-focused application,
comprehensive public safety and disposal documentation is limited.

General Step-by-Step Disposal Procedure for
Research-Grade Chemicals

For novel or specialized compounds like NF546 hydrate where a specific SDS is unavailable,
the chemical should be treated as potentially hazardous. The following procedure outlines a
safe and compliant approach for managing its waste.

o Personal Protective Equipment (PPE): Before handling NF546 hydrate, at a minimum, wear
standard laboratory PPE, including a lab coat, safety glasses or goggles, and chemical-
resistant gloves.
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» Waste Identification and Segregation:

o Treat all waste containing NF546 hydrate (e.g., unused solid, solutions, contaminated
vials, pipette tips) as hazardous chemical waste.

o Do not mix this waste with other chemical waste streams unless compatibility has been
confirmed by a qualified chemist or your EHS department. Mixing incompatible chemicals
can lead to dangerous reactions.[1]

» Waste Collection and Labeling:
o Collect waste in a designated, leak-proof container with a secure lid.
o The container must be clearly labeled with the words "Hazardous Waste."[1]

o The label should also include:

The full chemical name: "NF546 hydrate" and its CAS number "1006028-37-0." Avoid
using abbreviations.[1]

The approximate concentration and quantity of the waste.

The date when the waste was first added to the container.[1]

The name of the principal investigator and the laboratory location.[1]

A statement such as "Hazards Not Fully Known."[1]
o Storage of Chemical Waste:

o Store the waste container in a designated, well-ventilated, and secure area, away from
general laboratory traffic.

o Ensure the storage area is equipped with secondary containment to control any potential
spills.[1]

e Arranging for Disposal:
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o Contact your institution's Environmental Health and Safety (EHS) department. This is the
most critical step. EHS professionals are trained to manage and dispose of hazardous and
unknown chemical waste in compliance with all federal, state, and local regulations.[2][3]

[41[5]
o Provide the EHS department with all available information about NF546 hydrate.

o Follow their specific instructions for the final pickup and disposal of the waste. Disposal
companies will not accept unknown chemical waste without proper characterization.[2][5]

Quantitative Data for NF546 Hydrate

Due to the limited public information, a comprehensive set of physical and chemical properties
for NF546 hydrate is not available. The following data has been compiled from vendor and
research sources:

Property Value

4,4'-(Carbonylbis(imino-3,1-phenylene-
carbonylimino-3,1-(4-methyl-
Chemical Name phenylene)carbonylimino))-bis(1,3-xylene-

alpha,alpha’-diphosphonic acid tetrasodium salt)

hydrate
Molecular Formula Ca7H4aN6O17P4-4Na (anhydrous)
Molecular Weight 1180.74 g/mol (anhydrous)
CAS Number 1006028-37-0 (anhydrous)
Description A selective non-nucleotide P2Y11 agonist.

Experimental Protocols

As NF546 hydrate is a research chemical, its use is confined to experimental settings. A key
cited experiment involves its use to stimulate the release of interleukin-8 from human
monocyte-derived dendritic cells. In such an experiment, NF546 hydrate was shown to have a
PECso of 6.27 and was found to be relatively selective for the P2Y11 receptor over other P2Y
and P2X receptors.
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Disposal Workflow

The following diagram illustrates the general decision-making process for the disposal of a
research chemical with limited safety information.
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Step 1: Preparation

(Start: Have Chemical Waste for DisposaD

Wear Appropriate PPE

((Lab coat, gloves, safety glasses))

Step 2: Assessment & Collection

Is a Safety Data Sheet (SDS) \
with disposal instructions available?)

[0} Yes

Follow SDS-specific instructions.
Collect and label waste accordingly.

Treat as 'Hazards Not Fully Known'.
Collect in a dedicated, sealed container.

:

Label container with:
- 'Hazardous Waste'
- Full Chemical Name & CAS Number
- PI Name & Location
- Accumulation Start Date

Step 3: Consultation él Disposal

CONTACT INSTITUTIONAL
ENVIRONMENTAL HEALTH & SAFETY (EHS)

(Provide all available information to EHS)

(Follow EHS instructions for waste pickup and final disposal)

:

(End: Waste Disposed of Safely and Compliantl))

Click to download full resolution via product page

Caption: General workflow for laboratory chemical waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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